Cas no 1018948-99-6 (tert-butyl 3-bromo-5-formylbenzoate)

• Product Name: tert-butyl 3-bromo-5-formylbenzoate
• CAS No: 1018948-99-6
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• MDL: MFCD22543863
• CID: 2110472
• PubChem ID: 58095966
• Update Time: 2025-04-21

tert-butyl 3-bromo-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-5-formylbenzoate
• SCHEMBL1071269
• T-BUTYL-3-BROMO-5-FORMYLBENZOATE
• 1018948-99-6
• WJYXOHSLYSXYCL-UHFFFAOYSA-N
• DA-16305
• tert-butyl3-bromo-5-formylbenzoate
• MFCD22543863

• MDL： MFCD22543863
• Inchi： 1S/C12H13BrO3/c1-12(2,3)16-11(15)9-4-8(7-14)5-10(13)6-9/h4-7H,1-3H3
• InChI Key： WJYXOHSLYSXYCL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.00481Da
• Monoisotopic Mass: 284.00481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų